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Abstract

This technical guide provides a comprehensive overview of (1-Chloroethyl)cyclohexane, a
halogenated aliphatic cyclic hydrocarbon. The document details its chemical identity, including
its CAS number and IUPAC name, and summarizes its key physical and chemical properties. A
potential synthetic route via free-radical chlorination is discussed, along with a detailed
experimental protocol. Furthermore, this guide explores potential reaction pathways,
specifically SN1 and E2 mechanisms, providing a theoretical framework for its reactivity. This
document is intended to serve as a valuable resource for professionals in research and
development who are interested in the synthesis, properties, and reactions of halogenated
alkanes.

Chemical Identification and Properties

(1-Chloroethyl)cyclohexane is a chlorinated derivative of ethylcyclohexane. Its core structure
consists of a cyclohexane ring attached to an ethyl group, with a chlorine atom substituted on
the alpha-carbon of the ethyl side chain.
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Table 1: Chemical Identifiers for (1-Chloroethyl)cyclohexane[1]

Identifier Value

CAS Number 1073-43-4

IUPAC Name 1-chloroethylcyclohexane

Molecular Formula CsH1sCl

Molecular Weight 146.66 g/mol

Canonical SMILES cc(cicceececencl

InChl Key BTQPKXKDCYSWFM-UHFFFAOYSA-N

Table 2: Estimated Physical Properties of (1-Chloroethyl)cyclohexane

Property Value Source

[2] (for isomer (2-

Boiling Point 82-82.5 °C (at 20 Torr)

Chloroethyl)cyclohexane)
Density Data not available
Refractive Index Data not available

Note: Experimental physical properties for (1-Chloroethyl)cyclohexane are not readily
available in the searched literature. The provided boiling point is for the isomeric compound (2-
Chloroethyl)cyclohexane and should be considered an estimate.

Synthesis of (1-Chloroethyl)cyclohexane

A plausible method for the synthesis of (1-Chloroethyl)cyclohexane is the free-radical
chlorination of ethylcyclohexane. This reaction proceeds via a chain mechanism involving
initiation, propagation, and termination steps.[3][4] The non-selective nature of free-radical
halogenation will likely result in a mixture of chlorinated products, including substitution at
various positions on the cyclohexane ring and the ethyl side chain.[3][5]
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Experimental Protocol: Free-Radical Chlorination of
Ethylcyclohexane

Objective: To synthesize (1-Chloroethyl)cyclohexane from ethylcyclohexane via free-radical

chlorination.

Materials:

Ethylcyclohexane

e Chlorine gas (CI2) or N-chlorosuccinimide (NCS)

o Aradical initiator (e.g., AIBN, benzoyl peroxide) or UV light source
e An inert solvent (e.g., carbon tetrachloride - Caution: Highly toxic)
e Sodium bicarbonate solution (5% w/v)

e Anhydrous magnesium sulfate

« Distillation apparatus

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser, a gas inlet (if
using Clz2), and a magnetic stirrer, dissolve ethylcyclohexane in a suitable inert solvent.

e Initiation:
o Using UV light: Irradiate the reaction mixture with a UV lamp.

o Using a chemical initiator: Add a catalytic amount of a radical initiator (e.g., AIBN) to the
mixture.

e Chlorination:

o Using Chlorine Gas: Slowly bubble chlorine gas through the reaction mixture while stirring
and maintaining initiation conditions. The reaction is exothermic and should be cooled in
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an ice bath if necessary.

o Using N-chlorosuccinimide (NCS): Add NCS portion-wise to the reaction mixture under

reflux and initiation conditions.

» Monitoring the Reaction: The progress of the reaction can be monitored by gas
chromatography (GC) to observe the consumption of the starting material and the formation

of products.
o Work-up:
o Once the reaction is complete, cool the mixture to room temperature.

o If chlorine gas was used, bubble nitrogen gas through the solution to remove any excess

dissolved chlorine.

o Wash the organic layer with a 5% sodium bicarbonate solution to neutralize any HCI

formed, followed by washing with water.
o Dry the organic layer over anhydrous magnesium sulfate.

« Purification: Filter off the drying agent and remove the solvent by rotary evaporation. The
resulting crude product mixture can be purified by fractional distillation to isolate (1-
Chloroethyl)cyclohexane from other chlorinated isomers and unreacted starting material.

Expected Products: The free-radical chlorination of ethylcyclohexane is expected to yield a
mixture of monochlorinated products, including the desired (1-Chloroethyl)cyclohexane.[5]

Spectroscopic Data (Predicted)

As experimental NMR data for (1-Chloroethyl)cyclohexane is not readily available, the
following are predicted chemical shifts based on general principles of NMR spectroscopy.

Table 3: Predicted *H and *3C NMR Chemical Shifts for (1-Chloroethyl)cyclohexane
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Predicted Chemical

1H NMR _ Multiplicity Integration
Shift (ppm)
-CH(CI)CHs ~3.8-4.2 Quartet 1H
-CH(CI)CHs ~15-17 Doublet 3H
Cyclohexyl-H attached )
~18-22 Multiplet 1H
to C-ClI
Cyclohexyl-H ~1.0-1.8 Multiplet 10H
Predicted Chemical
13C NMR ,
Shift (ppm)
C-Cl ~60-70
CHs ~20-30
Cyclohexyl carbons ~25-45

Reaction Mechanisms

(1-Chloroethyl)cyclohexane, as a secondary alkyl halide, can undergo both nucleophilic
substitution (SN1 and SN2) and elimination (E1 and E2) reactions, depending on the reaction

conditions.

SN1 Nucleophilic Substitution

In the presence of a weak nucleophile and a polar protic solvent (e.g., ethanol or water), (1-
Chloroethyl)cyclohexane is expected to undergo a unimolecular nucleophilic substitution
(SN1) reaction.

Workflow for SN1 Reaction of (1-Chloroethyl)cyclohexane:
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Caption: SN1 reaction pathway for (1-Chloroethyl)cyclohexane.

The reaction proceeds through a carbocation intermediate. A potential 1,2-hydride shift could
lead to a more stable tertiary carbocation, resulting in a mixture of substitution products.

E2 Elimination

With a strong, sterically hindered base (e.g., potassium tert-butoxide), an E2 elimination
reaction is favored. This is a concerted reaction where the base removes a proton, and the
leaving group departs simultaneously to form an alkene.

Logical Flow for E2 Elimination of (1-Chloroethyl)cyclohexane:
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Caption: Decision pathway for E2 elimination products.

The regioselectivity of the E2 reaction (Zaitsev vs. Hofmann product) will depend on the
accessibility of anti-periplanar protons and the steric bulk of the base.

Conclusion

This technical guide has provided a detailed overview of (1-Chloroethyl)cyclohexane,

covering its fundamental chemical properties, a plausible synthetic route, and an exploration of

its potential reactivity through SN1 and E2 mechanisms. While experimental data for this

specific compound is limited in the public domain, this guide serves as a foundational resource

for researchers and professionals, enabling them to design experiments, predict reaction
outcomes, and further investigate the chemistry of this and related halogenated alkanes.
Further research is warranted to experimentally determine the physical properties and
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spectroscopic data for (1-Chloroethyl)cyclohexane to validate the predictions made within
this guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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